Cas no 75735-47-6 (Methyl 4-methyl-5-nitrothiophene-2-carboxylate)

Methyl 4-methyl-5-nitrothiophene-2-carboxylate structure
75735-47-6 structure
Product Name:Methyl 4-methyl-5-nitrothiophene-2-carboxylate
CAS No:75735-47-6
MF:C7H7NO4S
MW:201.199780702591
CID:1094414
PubChem ID:12615584
Update Time:2025-04-20

Methyl 4-methyl-5-nitrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-methyl-5-nitrothiophene-2-carboxylate
    • 75735-47-6
    • Methyl 4-methyl-5-nitro-2-thiophenecarboxylate
    • METHYL4-METHYL-5-NITROTHIOPHENE-2-CARBOXYLATE
    • AB77169
    • SCHEMBL8363261
    • DTXSID101246979
    • Inchi: 1S/C7H7NO4S/c1-4-3-5(7(9)12-2)13-6(4)8(10)11/h3H,1-2H3
    • InChI Key: ZMPNEFDRDQESSG-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC(C)=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.00957888g/mol
  • Monoisotopic Mass: 201.00957888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 100Ų

Methyl 4-methyl-5-nitrothiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM199198-1g
methyl 4-methyl-5-nitrothiophene-2-carboxylate
75735-47-6 95%
1g
$549 2021-08-05
Chemenu
CM199198-1g
methyl 4-methyl-5-nitrothiophene-2-carboxylate
75735-47-6 95%
1g
$549 2023-01-18
Alichem
A169005017-1g
Methyl 4-methyl-5-nitrothiophene-2-carboxylate
75735-47-6 95%
1g
$521.40 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742103-1g
Methyl 4-methyl-5-nitrothiophene-2-carboxylate
75735-47-6 98%
1g
¥4645.00 2024-07-28
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.